Cas no 50400-30-1 (octahydro-9aH-Quinolizine-9a-acetonitrile)

• Product Name: octahydro-9aH-Quinolizine-9a-acetonitrile
• CAS No: 50400-30-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1113184
• PubChem ID: 12245222
• Update Time: 2025-04-20

octahydro-9aH-Quinolizine-9a-acetonitrile Chemical and Physical Properties

Names and Identifiers

• octahydro-9aH-Quinolizine-9a-acetonitrile
• 2-(1,2,3,4,6,7,8,9-octahydroquinolizin-9a-yl)acetonitrile
• octahydro-9aH-quinolizin-9a-ylacetonitrile
• 2-(Octahydro-1H-quinolizin-9a-yl)acetonitrile
• 50400-30-1

• Inchi： 1S/C11H18N2/c12-8-7-11-5-1-3-9-13(11)10-4-2-6-11/h1-7,9-10H2
• InChI Key： SECOTPNZTSXDSN-UHFFFAOYSA-N
• SMILES： N12CCCCC1(CC#N)CCCC2

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų